Cas no 165324-09-4 (Calcium(II) Bis(trifluoromethanesulfonyl)imide)

• Product name: Calcium(II) Bis(trifluoromethanesulfonyl)imide
• CAS No: 165324-09-4
• MF: C₄CaF₁₂N₂O₈S₄
• MW: 600.370237350464
• MDL: MFCD14156019
• CID: 1006524
• PubChem ID: 329766338

Calcium(II) Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Calcium(II) Bis(trifluoromethanesulfonyl)imide
• Ca(bis(triflimide))2
• CALCIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• Ca(NTf2)2
• Ca(TFSI)2
• calcium bis(trifluoromethanesulfonyl)imide
• calcium bis(trifluoromethylsulfonyl)amide
• calcium triflimide
• CALCIUM TRIFLUOROMETHANESULFONIMIDE
• Calcium(II) bis(trifluoromethanesulfonimide)
• Bis(trifluoromethanesulfonyl)imide Calcium(II) Salt
• Calcium(II) Triflimide
• CalciuM trifluoroMethanesulfoniMide, Min. 97%
• 165324-09-4
• calcium;bis(trifluoromethylsulfonyl)azanide
• Calcium(II) Bis(trifluoromethanesulfonyl)imide 99.5%
• calcium bistrifluoromethanesulfonimide
• CALCIUM BIS(BISTRIFLYLIMIDE ANION)
• MFCD14156019
• calcium bis(trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane)
• SCHEMBL4559812
• A934944
• Calcium(II)Bis(trifluoromethanesulfonyl)imide
• EN300-20787115
• WFABOCFDABTAPE-UHFFFAOYSA-N
• C3263

• MDL： MFCD14156019
• Inchi： InChI=1S/2C2F6NO4S2.Ca/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
• InChI Key： WFABOCFDABTAPE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.[Ca+2]

Computed Properties

• Exact Mass: 319.88000
• Monoisotopic Mass: 599.797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Melting Point: >300 °C
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 85.04000
• LogP: 3.22090
• Sensitiveness: Moisture Sensitive

Calcium(II) Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：8

Additional information on Calcium(II) Bis(trifluoromethanesulfonyl)imide

Introduction to Calcium(II) Bis(trifluoromethanesulfonyl)imide (CAS No. 165324-09-4)

Calcium(II) Bis(trifluoromethanesulfonyl)imide, a compound with the chemical formula Ca(N(SO₂CF₃)₂), is a specialized chemical entity that has garnered significant attention in the field of pharmaceuticals and materials science. This compound, identified by its unique CAS number CAS No. 165324-09-4, is characterized by its robust molecular structure, which incorporates trifluoromethanesulfonyl groups, enhancing its stability and reactivity under various conditions. The presence of calcium(II) ions further contributes to its multifaceted applications, particularly in the development of advanced materials and therapeutic agents.

The significance of Calcium(II) Bis(trifluoromethanesulfonyl)imide lies in its versatility and the potential it holds for addressing complex challenges in modern science. Recent research has highlighted its role as a key intermediate in the synthesis of novel pharmaceuticals, where its structural integrity and chemical properties make it an invaluable component. The compound's ability to form stable complexes with other molecules has opened up new avenues for drug design, particularly in the realm of targeted therapies and anti-inflammatory agents.

In the realm of materials science, Calcium(II) Bis(trifluoromethanesulfonyl)imide has been explored for its potential applications in high-performance polymers and coatings. Its unique chemical composition imparts exceptional thermal stability and resistance to degradation, making it an ideal candidate for industrial applications where durability and performance are paramount. Furthermore, studies have indicated that this compound can enhance the mechanical properties of polymers, leading to the development of stronger, more resilient materials.

One of the most intriguing aspects of Calcium(II) Bis(trifluoromethanesulfonyl)imide is its interaction with biological systems. Research has demonstrated that this compound can modulate certain enzymatic pathways, suggesting its potential use in therapeutic interventions. For instance, studies have shown that it can inhibit the activity of specific enzymes involved in inflammation, thereby offering a novel approach to developing anti-inflammatory medications. Additionally, its ability to cross cell membranes efficiently makes it a promising candidate for drug delivery systems.

The synthesis of Calcium(II) Bis(trifluoromethanesulfonyl)imide involves a series of carefully controlled chemical reactions that highlight the compound's complexity. The process typically begins with the reaction of calcium salts with trifluoromethanesulfonic acid derivatives, followed by purification steps to ensure high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the final product.

The safety profile of Calcium(II) Bis(trifluoromethanesulfonyl)imide is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize any potential risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory settings. Additionally, adequate ventilation should be maintained to prevent any inhalation hazards.

The environmental impact of Calcium(II) Bis(trifluoromethanesulfonyl)imide is also a subject of ongoing research. Efforts are being made to develop sustainable synthetic routes that reduce waste and energy consumption. Furthermore, studies are exploring methods for safely disposing of this compound once it has served its intended purpose, ensuring minimal environmental contamination.

In conclusion, Calcium(II) Bis(trifluoromethanesulfonyl)imide (CAS No. 165324-09-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of this compound continues to grow, we can expect to see even more groundbreaking applications emerge in the coming years.